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Compound of Interest

Compound Name: Octatriacontane

Cat. No.: B166382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling point data
for octatriacontane (C38H78). It includes a summary of reported values, detailed experimental
protocols for the determination of these properties, and a visual representation of the
experimental workflow.

Quantitative Data: Melting and Boiling Points

Octatriacontane is a long-chain saturated hydrocarbon. Its physical properties, particularly its
melting and boiling points, are critical for its handling, purification, and potential applications in
various fields, including as a reference standard in analytical chemistry. The following table
summarizes the available data for n-octatriacontane.

Property Reported Value (°C) Source

Melting Point 77-79 Sigma-Aldrich

Melting Point 80 CAS Common Chemistry[1]
Boiling Point 511 CAS Common Chemistry[1]
Boiling Point 510.9 + 13.0 (Predicted) Guidechem[2]

Experimental Protocols
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The determination of accurate melting and boiling points for high molecular weight alkanes like

octatriacontane requires precise experimental techniques. The following sections detail

generalized methodologies based on standard laboratory practices.

2.1. Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid state at atmospheric pressure. For a pure compound, this transition occurs over a narrow

temperature range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp, Thiele tube, or digital melting point device)
Capillary tubes (sealed at one end)
Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: A small amount of octatriacontane is finely powdered, if necessary, to
ensure uniform packing. The open end of a capillary tube is pressed into the powder. The
tube is then inverted and tapped gently to pack the sample into the sealed end. A sample
height of 1-2 mm is optimal for accurate measurement.[3][4]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

Heating and Observation: The sample is heated at a controlled rate. Initially, a rapid heating
rate can be used to approach the expected melting point. However, within 15-20°C of the
expected melting point, the heating rate should be reduced to 1-2°C per minute to ensure
thermal equilibrium.

Data Recording: The melting point range is recorded from the temperature at which the first
drop of liquid appears to the temperature at which the last solid crystal melts.[3] A narrow
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melting range (0.5-1°C) is indicative of a pure compound.[3]
2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[3] Due to the high boiling point of octatriacontane, this
determination is typically performed under reduced pressure to prevent thermal decomposition,
and the result is then extrapolated to atmospheric pressure.

Apparatus:

Boiling point apparatus (e.g., distillation setup with a heating mantle, condenser, and
receiving flask)

Thermometer

Vacuum pump and manometer

Boiling chips or a magnetic stirrer
Procedure:

o Sample Preparation: A sample of octatriacontane is placed in the distillation flask along with
boiling chips or a stir bar to ensure smooth boiling.

o Apparatus Assembly: The distillation apparatus is assembled, ensuring all joints are properly
sealed. The thermometer bulb should be positioned so that its top is level with the side arm
of the distillation head.

o Pressure Reduction: The system is evacuated to the desired pressure, which is monitored
with a manometer.

o Heating and Observation: The sample is heated gently. The temperature is recorded when
the liquid is boiling steadily and a constant temperature is observed on the thermometer as
the vapor condenses. This temperature is the boiling point at the recorded pressure.

o Extrapolation to Atmospheric Pressure: The boiling point at atmospheric pressure can be
estimated from the data obtained at reduced pressure using a pressure-temperature
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nomograph or the Clausius-Clapeyron equation.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the
melting and boiling points of a solid organic compound such as octatriacontane.

Start: Octatriacontane Sample

Melting Point Determination Boiling Peint Determination (Reduced Pressure)

Prepare Sample (1-2 mm in capillary) Place Sample in Distillation Flask
/ :
Place in Melting Point Apparatus Assemble Apparatus
; l
Heat Rapidly to ~15°C Below Expected MP Reduce System Pressure
: '
Heat Slowly (1-2°C/min) Heat to a Steady Boil
l i
Record Temperature Range (First Liquid to Last Solid) Record Boiling Temperature and Pressure

i

Extrapolate to Atmospheric Pressure

Result: Melting Point Range

Result: Boiling Point
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Workflow for Melting and Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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